Cas no 1361872-12-9 (2-(Aminomethyl)-4-(difluoromethyl)-6-methoxypyridine-3-carboxylic acid)

• Product Name: 2-(Aminomethyl)-4-(difluoromethyl)-6-methoxypyridine-3-carboxylic acid
• CAS No: 1361872-12-9
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 4798325
• Update Time: 2025-05-22

2-(Aminomethyl)-4-(difluoromethyl)-6-methoxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-(difluoromethyl)-6-methoxypyridine-3-carboxylic acid

• Inchi： 1S/C9H10F2N2O3/c1-16-6-2-4(8(10)11)7(9(14)15)5(3-12)13-6/h2,8H,3,12H2,1H3,(H,14,15)
• InChI Key： XOQAEWXBQGOFLP-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(CN)C=1C(=O)O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: -2.1
• Topological Polar Surface Area: 85.4

Additional information on 2-(Aminomethyl)-4-(difluoromethyl)-6-methoxypyridine-3-carboxylic acid

Recent Advances in the Study of 2-(Aminomethyl)-4-(difluoromethyl)-6-methoxypyridine-3-carboxylic acid (CAS: 1361872-12-9)

The compound 2-(Aminomethyl)-4-(difluoromethyl)-6-methoxypyridine-3-carboxylic acid (CAS: 1361872-12-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyridine core and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense research interest.

One of the key areas of investigation has been the synthesis and optimization of 2-(Aminomethyl)-4-(difluoromethyl)-6-methoxypyridine-3-carboxylic acid. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug development. The incorporation of the difluoromethyl group has been particularly noted for its ability to enhance metabolic stability and bioavailability, addressing common challenges in drug design.

Pharmacological studies have revealed that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. For instance, recent in vitro and in vivo experiments have demonstrated its efficacy in modulating key signaling molecules, suggesting potential applications in treating inflammatory diseases. These findings are supported by robust data, including IC50 values and selectivity profiles, which highlight its therapeutic promise.

In addition to its anti-inflammatory properties, 2-(Aminomethyl)-4-(difluoromethyl)-6-methoxypyridine-3-carboxylic acid has also been explored for its role in oncology. Preliminary studies indicate that it may interfere with cancer cell proliferation by targeting specific metabolic pathways. This dual functionality—anti-inflammatory and anti-cancer—positions it as a versatile candidate for further drug development.

Despite these advancements, challenges remain. The compound's pharmacokinetic properties, such as absorption and distribution, require further optimization to ensure clinical efficacy. Additionally, comprehensive toxicity studies are needed to evaluate its safety profile. Ongoing research aims to address these gaps, with several preclinical trials currently underway.

In conclusion, 2-(Aminomethyl)-4-(difluoromethyl)-6-methoxypyridine-3-carboxylic acid represents a promising molecule in the realm of medicinal chemistry. Its unique structural features and broad therapeutic potential make it a focal point for future research. As studies progress, this compound may pave the way for new treatments in inflammation and oncology, underscoring the importance of continued investigation.